Cas no 2172251-42-0 (2-(3-hydroxybutan-2-yl)oxane-2-carbaldehyde)

• Product Name: 2-(3-hydroxybutan-2-yl)oxane-2-carbaldehyde
• CAS No: 2172251-42-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6058144
• PubChem ID: 165587963
• Update Time: 2023-12-29

2-(3-hydroxybutan-2-yl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxybutan-2-yl)oxane-2-carbaldehyde
• EN300-1619944
• 2172251-42-0

• Inchi： 1S/C10H18O3/c1-8(9(2)12)10(7-11)5-3-4-6-13-10/h7-9,12H,3-6H2,1-2H3
• InChI Key： OVPWUDMTVVHWSS-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)C(C)C(C)O

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų